N-(3-acetylphenyl)-2-(4-chlorophenoxy)acetamide

• IUPAC Name: N-(3-acetylphenyl)-2-(4-chlorophenoxy)acetamide
• InChI: InChI=1S/C16H14ClNO3/c1-11(19)12-3-2-4-14(9-12)18-16(20)10-21-15-7-5-13(17)6-8-15/h2-9H,10H2,1H3,(H,18,20)
• InChI Key: NELKGAQQVOGJFD-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)NC(=O)COC2=CC=C(C=C2)Cl
• Molecular Formula: C16H14ClNO3
• Molecular Weight: 303.74 g/mol
• CAS No.: 303795-40-6

Description

N-(3-acetylphenyl)-2-(4-chlorophenoxy)acetamide is a useful research compound. Its molecular formula is C16H14ClNO3 and its molecular weight is 303.74. The purity is usually 95%.
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Scientific Research Applications

Synthetic Organic Chemistry

Research in synthetic organic chemistry, particularly involving the N-Ar (nitrogen-aryl) axis, highlights the development of chemoselective N-acylation reagents. These studies focus on creating compounds with better selectivity and reactivity, which are essential for designing more efficient synthetic pathways in organic chemistry. This includes the development of various N-acetyl and N-benzoyl compounds that exhibit improved chemoselectivity compared to current reagents. Such advancements could potentially apply to the synthesis and functionalization of compounds like "N-(3-acetylphenyl)-2-(4-chlorophenoxy)acetamide" for specific scientific applications (Kondo & Murakami, 2001).

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Herbicide Toxicity and Environmental Impact

The scientometric review on 2,4-D herbicide toxicity emphasizes the environmental and toxicological aspects of chlorophenoxy herbicides, highlighting the importance of studying the effects and degradation pathways of such compounds. Insights from this research can contribute to a better understanding of the environmental behavior of related compounds, including their toxicity and degradation mechanisms, which is crucial for developing environmentally friendly chemicals and assessing their long-term impact (Zuanazzi et al., 2020).